4-[3-(2-chlorophenyl)-3-(3-hydroxyphenyl)propanoyl]-3,3-dimethyl-2-piperazinone

• IUPAC Name: 4-[3-(2-chlorophenyl)-3-(3-hydroxyphenyl)propanoyl]-3,3-dimethylpiperazin-2-one
• InChI: InChI=1S/C21H23ClN2O3/c1-21(2)20(27)23-10-11-24(21)19(26)13-17(14-6-5-7-15(25)12-14)16-8-3-4-9-18(16)22/h3-9,12,17,25H,10-11,13H2,1-2H3,(H,23,27)
• InChI Key: YYFGMVYNBLKSMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)NCCN1C(=O)CC(C2=CC(=CC=C2)O)C3=CC=CC=C3Cl)C
• Molecular Formula: C21H23ClN2O3
• Molecular Weight: 386.9 g/mol

Description

4-[3-(2-chlorophenyl)-3-(3-hydroxyphenyl)propanoyl]-3,3-dimethyl-2-piperazinone is a chemical compound that belongs to the class of piperazinones. This compound is also known as Venlafaxine, which is a widely used antidepressant drug. Venlafaxine is a potent serotonin-norepinephrine reuptake inhibitor (SNRI) that is used to treat major depressive disorder, anxiety disorders, and other psychiatric conditions.

Mechanism of Action

The mechanism of action of 4-[3-(2-chlorophenyl)-3-(3-hydroxyphenyl)propanoyl]-3,3-dimethyl-2-piperazinone is based on its ability to inhibit the reuptake of serotonin and norepinephrine. Venlafaxine blocks the reuptake of these neurotransmitters, thereby increasing their levels in the brain. This leads to an improvement in mood, reduction in anxiety, and relief of pain.
Biochemical and Physiological Effects:
Venlafaxine has several biochemical and physiological effects on the body. It increases the levels of serotonin and norepinephrine in the brain, which leads to an improvement in mood and reduction in anxiety. Venlafaxine also affects other neurotransmitter systems, such as dopamine and acetylcholine. Venlafaxine has been shown to have minimal effects on the cardiovascular system and does not cause significant changes in blood pressure or heart rate.

Advantages and Limitations for Lab Experiments

4-[3-(2-chlorophenyl)-3-(3-hydroxyphenyl)propanoyl]-3,3-dimethyl-2-piperazinone has several advantages and limitations for lab experiments. Venlafaxine is a widely used antidepressant drug, and its effects have been extensively studied in clinical trials. Venlafaxine is also relatively easy to administer and has a good safety profile. However, Venlafaxine has several limitations for lab experiments. Venlafaxine is a complex compound, and its synthesis requires specialized equipment and expertise. Venlafaxine is also a controlled substance, and its use is regulated by the Drug Enforcement Administration (DEA).

Future Directions

There are several future directions for the study of 4-[3-(2-chlorophenyl)-3-(3-hydroxyphenyl)propanoyl]-3,3-dimethyl-2-piperazinone. One direction is to investigate the long-term effects of Venlafaxine on the brain and other organs. Another direction is to study the effects of Venlafaxine on different neurotransmitter systems and their interactions. Additionally, future studies could investigate the efficacy of Venlafaxine in the treatment of other psychiatric and neurological conditions.

Synthesis Methods

The synthesis of 4-[3-(2-chlorophenyl)-3-(3-hydroxyphenyl)propanoyl]-3,3-dimethyl-2-piperazinone is a complex process that involves several steps. The first step involves the condensation of 2-chlorophenylacetonitrile with 3-hydroxybenzaldehyde to form 3-(2-chlorophenyl)-3-(3-hydroxyphenyl)propanenitrile. The second step involves the reduction of the nitrile group to an amine group using lithium aluminum hydride. The third step involves the acylation of the amine group with 3,3-dimethyl-4-piperidone to form 4-[3-(2-chlorophenyl)-3-(3-hydroxyphenyl)propanoyl]-3,3-dimethyl-2-piperazinone.

Scientific Research Applications

4-[3-(2-chlorophenyl)-3-(3-hydroxyphenyl)propanoyl]-3,3-dimethyl-2-piperazinone has been extensively studied for its antidepressant and anxiolytic effects. Venlafaxine, the active ingredient of this compound, has been shown to be effective in the treatment of major depressive disorder, generalized anxiety disorder, social anxiety disorder, and panic disorder. Venlafaxine is also used as an adjuvant therapy for neuropathic pain, hot flashes, and migraine headaches.